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Compound of Interest

Compound Name: 4-Iodo-2-(methylsulfonyl)pyridine

CAS No.: 1193244-95-9

Cat. No.: B1502097

Get Quote

Executive Summary
4-Iodo-2-(methylsulfonyl)pyridine (CAS: 1193244-95-9) represents a high-value "Janus"

scaffold in medicinal chemistry, characterized by two electrophilic sites with orthogonal

reactivity profiles. Its utility lies in the ability to sequentially functionalize the pyridine ring using

distinct mechanistic pathways:

C4-Position (Iodo): A "soft" electrophile optimized for transition-metal-catalyzed cross-

coupling (Suzuki, Sonogashira, Buchwald-Hartwig).

C2-Position (Methylsulfonyl): A "hard" electrophile activated for Nucleophilic Aromatic

Substitution (

), where the sulfonyl group acts as a "super-leaving group" (nucleofuge).

This guide details the mechanistic underpinnings of this orthogonality, providing validated

protocols for regioselective functionalization.
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The regioselectivity of this scaffold is governed by the interplay between the pyridine nitrogen's

inductive/resonance effects and the nature of the leaving groups.

Electrophilicity Analysis
C2-Position (The

Hotspot): The C2 carbon is intensely electron-deficient due to the cumulative inductive
electron-withdrawing effects (-I) of the adjacent pyridine nitrogen and the methylsulfonyl
group. The sulfonyl moiety (

) is an exceptional nucleofuge in

reactions, often superior to halogens (F >

> Cl, Br > I) because it strongly stabilizes the anionic Meisenheimer intermediate.

C4-Position (The Cross-Coupling Hotspot): While also activated for

, the C4 position possesses a C–I bond with a low bond dissociation energy (~53 kcal/mol).
This makes it kinetically preferred for oxidative addition by low-valent transition metals (e.g.,
Pd(0)), a process governed by orbital overlap rather than charge density.

Reactivity Map
The following diagram illustrates the divergent reactivity pathways available to the scaffold.
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Figure 1: Divergent reactivity pathways based on nucleophile hardness and catalyst presence.
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Workflow A: C4-Selective Cross-Coupling (Suzuki-
Miyaura)
This workflow exploits the weak C–I bond. The methylsulfonyl group at C2 is generally stable

under standard cross-coupling conditions, provided strong nucleophiles (like hydroxide or

methoxide bases) are avoided or used carefully.

Mechanism:

Oxidative Addition: Pd(0) inserts into the C4–I bond. The C2–

bond is too strong for oxidative addition under these conditions.

Transmetallation: Boronic acid/ester transfers the organic group.

Reductive Elimination: Formation of the C4–C bond.

Protocol (Standard):

Reagents: 4-Iodo-2-(methylsulfonyl)pyridine (1.0 equiv), Arylboronic acid (1.1 equiv),

(5 mol%),

(2.0 equiv).

Solvent: 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water.

Conditions: Degas solvents. Heat to 80°C for 4–12 hours.

Note: Use mild bases (

,

) rather than strong alkoxides (

) to prevent competitive

at C2.

Workflow B: C2-Selective Displacement
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This workflow utilizes the high electrophilicity of the C2 position. The reaction proceeds via an

addition-elimination mechanism.[1]

Mechanism:

Addition: Nucleophile attacks C2, forming a Meisenheimer complex stabilized by the ring

nitrogen and the sulfonyl group.

Elimination: The methylsulfonyl group is expelled as methanesulfinate (

).

Protocol (Standard):

Reagents: 4-Iodo-2-(methylsulfonyl)pyridine (1.0 equiv), Primary/Secondary Amine or

Alkoxide (1.0–1.2 equiv), DIPEA (if using amine salts).

Solvent: THF, DMF, or DMSO.

Conditions:

Highly Reactive Nucleophiles (Alkoxides, Thiolates): 0°C to Room Temperature.

Amines: Room Temperature to 60°C.

Selectivity: The C4-Iodo group remains intact because Iodine is a poor leaving group

compared to sulfone in this specific electronic environment.

Orthogonal Strategy & Synthesis
Synthesis of the Core Scaffold
While commercially available, the synthesis typically follows a sequence designed to install the

sensitive sulfone late or via oxidation of a sulfide.

Recommended Route:

Starting Material: 2-Chloro-4-iodopyridine (CAS: 153034-86-7).
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Thiolation: Reaction with Sodium Methanethiolate (NaSMe) in DMF at 0°C.

Selectivity Note: Chlorine is a better leaving group than Iodine for

(Element Effect).[1] Attack occurs preferentially at C2 to displace Cl, preserving the C4–I
bond.

Oxidation: Treatment with mCPBA (2.2 equiv) in DCM or Oxone in aqueous methanol to

convert the 2-SMe group to 2-

.

Orthogonal Workflow Diagram
This diagram depicts the logical order of operations for dual functionalization.
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Figure 2: Step-wise orthogonal functionalization strategies.
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Quantitative Data Summary
Parameter

C2-Position (

)

C4-Position (

)

Primary Activation Inductive (-I) & Resonance Resonance & Weak Bond

Preferred Reaction (Nucleophilic Subst.) Cross-Coupling (Pd-Cat)

Leaving Group Ability Excellent (Super-nucleofuge)
Poor (

), Excellent (Pd)

Hard Nucleophiles
Highly Reactive (Alkoxides,

Amines)
Low Reactivity

Soft Nucleophiles Low Reactivity Highly Reactive (via Pd cat.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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